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Compound of Interest

Compound Name: Ethyl 2-(hydroxymethyl)acrylate

Cat. No.: B023875

Essential Safety and Handling Guide for Ethyl 2-
(hydroxymethyl)acrylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl 2-(hydroxymethyl)acrylate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure the safe
and effective use of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

Ethyl 2-(hydroxymethyl)acrylate is a hazardous chemical that requires strict adherence to
safety protocols. The primary hazards include toxicity upon skin contact, severe eye damage,
skin irritation, and harm if swallowed.[1][2][3] It is also a combustible liquid that can polymerize
explosively when heated.[2][4]

1.1. GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1

Data sourced from multiple safety data sheets.[2][3]
1.2. Recommended Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.

Protection Type Specification

Eye and Face Protection Chemical safety goggles or a face shield.[5]

Chemical-resistant gloves (e.qg., nitrile,
Skin Protection neoprene), a lab coat, and protective clothing to

prevent skin contact.[5][6]

Use in a well-ventilated area or with local
) ) exhaust ventilation. If vapors or mists are
Respiratory Protection _
generated, a NIOSH/MSHA approved respirator

is required.[5][7]

Safe Handling and Storage

Proper handling and storage are critical to prevent accidents and maintain the chemical's
stability.

2.1. Handling Procedures
o Work in a well-ventilated area, preferably within a chemical fume hood.[2]

» Avoid all direct contact with the chemical.[4] Do not get it in your eyes, on your skin, or on
your clothing.[7]
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e Prevent the generation of mists and vapors.[2][4]

o Use explosion-proof equipment and take measures to prevent the buildup of electrostatic
charge.[2]

e Do not eat, drink, or smoke in the handling area.[1][2] Wash hands thoroughly after handling.

[1][]

2.2. Storage Conditions

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]

Protect from direct sunlight.[7]

Keep the container tightly closed.[7]

Store only if stabilized, as the unstabilized form can spontaneously polymerize.[4] The
presence of oxygen is necessary for the stabilizer to be effective.[8]

Incompatible materials to avoid include acids, bases, peroxides, and metals.[7]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate harm.

3.1. First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air and keep them in a
position comfortable for breathing. Seek

immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek immediate

medical attention.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][4]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Give one or two glasses of water to

drink. Seek immediate medical attention.[4]

3.2. Spill Response

In the event of a spill, follow these steps:

Disposal Plan

Evacuate all non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[4][7]
Collect the absorbed material into a suitable, closed container for disposal.[4][7]

Do not allow the chemical to enter drains or waterways.[7]

Dispose of Ethyl 2-(hydroxymethyl)acrylate and any contaminated materials in accordance

with all applicable federal, state, and local regulations. Do not dispose of it in the sanitary

sewer system.[7]
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Physical and Chemical Properties

Property Value

Molecular Formula CeH1003

Molecular Weight 130.14 g/mol
Appearance Colorless liquid
Density 1.068 g/mL at 25 °C
Flash Point 101.1 °C (214.0 °F)
Boiling Point 80 °C at 2 mmHg
Storage Temperature 2-8°C

Data sourced from various product information sheets.[2][9]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedure for handling Ethyl 2-
(hydroxymethyl)acrylate and the protocol for responding to a chemical spill.
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Standard Operating Procedure for Handling Ethyl 2-(hydroxymethyl)acrylate

Preparation

Don Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

:

Ensure Fume Hood
is Operational

:

Gather All Necessary
Materials and Equipment

Handling

Carefully Transfer Chemical
Inside the Fume Hood

:

Perform Experimental
Procedure

.

Securely Cap the
Container After Use

Cleanup aid Disposal

Decontaminate Work Area

:

Dispose of Waste in
Designated Hazardous
Waste Container

:

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 2-(hydroxymethyl)acrylate.
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Chemical Spill Response Protocol for Ethyl 2-(hydroxymethyl)acrylate

Spill Detected

Evacuate Non-Essential
Personnel

i

Don Spill Response PPE
(including respiratory protection)

'

Contain the Spill with
Inert Absorbent Material

l

Collect Absorbed Material
into a Labeled, Sealed
Waste Container

:

Decontaminate the Spill Area

'

Dispose of Waste According
to Institutional Protocols

'

Report the Incident to
the Safety Officer

Click to download full resolution via product page

Caption: Protocol for responding to a spill of Ethyl 2-(hydroxymethyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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